N-[4-(4-cyclopropylidenepiperidine-1-carbonyl)phenyl]acetamide

Specification

• CAS No.: 2097899-06-2
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.359
• IUPAC Name: N-[4-(4-cyclopropylidenepiperidine-1-carbonyl)phenyl]acetamide
• Standard InChI: InChI=1S/C17H20N2O2/c1-12(20)18-16-6-4-15(5-7-16)17(21)19-10-8-14(9-11-19)13-2-3-13/h4-7H,2-3,8-11H2,1H3,(H,18,20)
• Standard InChI Key: LVKZFZSGLXUXNB-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)N2CCC(=C3CC3)CC2

Introduction

N-[4-(4-cyclopropylidenepiperidine-1-carbonyl)phenyl]acetamide is a synthetic organic compound with the CAS number 2097899-06-2. It has a molecular formula of C17H20N2O and a molecular weight of 284.35 g/mol. This compound is part of a broader class of acetamides, which are known for their diverse pharmacological activities, including potential applications in neurological disorders and other therapeutic areas.

Synthesis and Preparation

The synthesis of N-[4-(4-cyclopropylidenepiperidine-1-carbonyl)phenyl]acetamide typically involves multi-step reactions starting from appropriate precursors. While specific synthesis protocols for this compound are not detailed in the available literature, similar compounds often involve reactions such as amidation and alkylation steps to form the desired structure.

Potential Biological Activities

Although specific biological activities of N-[4-(4-cyclopropylidenepiperidine-1-carbonyl)phenyl]acetamide have not been extensively studied, compounds with similar structures have shown potential in various therapeutic areas. For example, some acetamides have been explored for their antipsychotic and anticonvulsant properties. The presence of a piperidine ring and a cyclopropylidene group may suggest interactions with neurotransmitter receptors or ion channels, which could be relevant for neurological disorders.

Research Findings and Future Directions

Given the limited information available on N-[4-(4-cyclopropylidenepiperidine-1-carbonyl)phenyl]acetamide, further research is needed to explore its potential biological activities and therapeutic applications. Studies involving in vitro assays and in vivo models could provide insights into its pharmacological profile and potential uses.